Cas no 17834-29-6 (Piperidinium,1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl-)

Piperidinium,1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl- structure
17834-29-6 structure
Product Name:Piperidinium,1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl-
CAS No:17834-29-6
MF:C22H34NO2
MW:344.510866641998
CID:122585
PubChem ID:4613
Update Time:2025-04-18

Piperidinium,1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl-
    • Piperidinium, 1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl- (8CI)
    • oxapium
    • 17834-29-6
    • SCHEMBL24857
    • DTXSID3048235
    • Oxapium ion
    • Oxapium cation
    • 1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methylpiperidin-1-ium
    • IK8HSQ3YBL
    • Cyclonium
    • UNII-IK8HSQ3YBL
    • NCGC00181356-01
    • OXAPIUM [WHO-DD]
    • CHEMBL1725250
    • Piperidinium, 1-((2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl)-1-methyl-
    • Q27280771
    • Inchi: 1S/C22H34NO2/c1-23(15-9-4-10-16-23)17-21-18-24-22(25-21,19-11-5-2-6-12-19)20-13-7-3-8-14-20/h2,5-6,11-12,20-21H,3-4,7-10,13-18H2,1H3/q+1
    • InChI Key: AXWZZEWIGNYBGA-UHFFFAOYSA-N
    • SMILES: O1C(COC1(C1C=CC=CC=1)C1CCCCC1)C[N+]1(C)CCCCC1

Computed Properties

  • Exact Mass: 344.258954327g/mol
  • Monoisotopic Mass: 344.258954327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 18.5Ų
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